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Documented Compound with a 6/6/6/6/3 Skeleton

The table below summarizes the key information for this specific compound:

Skeleton . .
Compound Name Source L Key Bioactivity
Description
Eucalrobusone P Leaves of A novel 6/6/6/6/3- Exhibited significant antifungal
(Compound 4) [1] Eucalyptus robusta fused pentacyclic activity against Candida
[2] (Swamp Mahogany)  skeleton [1] [2] glabrata (MIC50 value provided
[1][2] in original research) [1] [2]

This compound is classified as a formyl phloroglucinol meroterpenoid (FPM), which is a hybrid natural
product composed of a phloroglucinol (phenolic) unit and a sesquiterpenoid (terpene) unit [1] [2]. The
unique pentacyclic ring system is formed through the establishment of various oxo-bridges between these

two moieties [2].

Experimental Protocol for Structure Elucidation

The structure of eucalrobusone P was determined through a series of spectroscopic techniques, which

provides a methodology you can follow for similar compounds [1] [2].
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Crude Plant Extract
(Eucalyptus robusta leaves)

1. Isolation and Purification
(Chromatography)

2. Molecular Formula Determination
(High-Resolution Mass Spectrometry, HRESIMS)

Detailed NMR Analysis
v

3. Structural Fragment Analysis
(1D and 2D NMR)
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ROESY Correlations
(Establishes relative configuration)

5. Stereochemistry Determination
(ROESY and ECD Calculation)

Full Structural Assignment

(including absolute configuration)

Click to download full resolution via product page

Further Research and Distinctions

When searching for this specific skeleton, it is helpful to distinguish it from other common pentacyclic

systems:

o Different Ring Systems: Many well-known pentacyclic triterpenoids, such as lupanes, oleananes,
and ursanes, have different ring system arrangements (typically 6/6/6/6/6) [3] [4]. The 6/6/6/6/3
skeleton is distinct and much rarer.

¢ Similar but Not Identical: Other research discusses pentacyclic skeletons with different ring
combinations, such as 6/6/6/6/5 for furanasperterpenes [5] or 6-6-5-6-6 for erdacin [6]. While these
are also complex, they are not the same as the 6/6/6/6/3 system you inquired about.

The 6/6/6/6/3 pentacyclic scaffold represents a frontier in natural products chemistry with demonstrated

bioactive potential. I hope this technical overview provides a solid foundation for your research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28004790/
https://www.nature.com/articles/srep39815
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra07602h
https://www.sciencedirect.com/topics/chemistry/pentacyclic-triterpenoid
https://pubmed.ncbi.nlm.nih.gov/41048007/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2930765/
https://www.smolecule.com/products/b12889584#pentacyclic-6-6-6-6-3-carbon-skeleton-structure
https://www.smolecule.com/products/b12889584#pentacyclic-6-6-6-6-3-carbon-skeleton-structure
https://www.smolecule.com/products/b12889584#pentacyclic-6-6-6-6-3-carbon-skeleton-structure
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12889584?utm_src=pdf-bulk
https://www.smolecule.com/products/s12889584?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s12889584?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

